Cas no 108281-61-4 (2-Benzyl-1H-benzoimidazol-5-ylamine)

• Product Name: 2-Benzyl-1H-benzoimidazol-5-ylamine
• CAS No: 108281-61-4
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 3046277
• PubChem ID: 746138
• Update Time: 2025-09-23

2-Benzyl-1H-benzoimidazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-1H-benzoimidazol-5-ylamine
• 5-Amino-2-benzyl-1H-benzimidazole
• SCHEMBL8557293
• 2-benzyl-1h-benzimidazol-5-amine
• SCHEMBL3762307
• CS-0335457
• benzimidazole, 5-amino-2-benzyl-
• AKOS000104198
• 2-benzyl-1H-1,3-benzodiazol-5-amine
• DTXSID20903549
• STL255748
• HMS1553A15
• TimTec1_006703
• NoName_4233
• 2-Benzyl-1H-benzo[d]imidazol-6-amine
• 2-benzyl-3H-benzimidazol-5-amine
• CHEMBL1623205
• Oprea1_373419
• 108281-61-4
• 2-Benzyl-1H-benzimidazol-5-amine, AldrichCPR
• BRD-K66333318-001-01-6
• 2-benzyl-3H-benzo[d]imidazol-5-amine
• DB-127609
• 2-Benzyl-1H-benzo[d]imidazol-5-amine
• MQTBODNTRQAUSK-UHFFFAOYSA-N
• 2-benzyl-1 h-benzoimidazol-5-ylamine
• 108-371-1

• MDL： MFCD02765682
• Inchi： 1S/C14H13N3/c15-11-6-7-12-13(9-11)17-14(16-12)8-10-4-2-1-3-5-10/h1-7,9H,8,15H2,(H,16,17)
• InChI Key： MQTBODNTRQAUSK-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2N=C1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų